Cas no 851782-30-4 (N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851782-30-4
• Molecular Formula: C₂₀H₁₉N₃O₅S₂
• Molecular Weight: 445.511962175369
• CID: 5842805
• PubChem ID: 5073244

N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Properties

Names and Identifiers

• N-(3-(5-(furan-2-yl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• Methanesulfonamide, N-[3-[5-(2-furanyl)-4,5-dihydro-1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenyl]-
• AKOS024588274
• MLS000680394
• HMS2590K17
• AB00593665-04
• N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• 851782-30-4
• CHEMBL1556069
• N-[3-[2-(benzenesulfonyl)-3-(furan-2-yl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• SMR000324551
• F0622-0188

• InChIKey： BIQUEEQMPUFNPS-UHFFFAOYSA-N
• Inchi： 1S/C20H19N3O5S2/c1-29(24,25)22-16-8-5-7-15(13-16)18-14-19(20-11-6-12-28-20)23(21-18)30(26,27)17-9-3-2-4-10-17/h2-13,19,22H,14H2,1H3
• SMILES： CS(NC1=CC=CC(C2CC(C3=CC=CO3)N(S(C3=CC=CC=C3)(=O)=O)N=2)=C1)(=O)=O

Computed Properties

• Exact Mass: 445.07661306g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 445.07661306g/mol
• Heavy Atom Count: 30
• Complexity: 841
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Boiling Point: 635.2±65.0 °C(Predicted)
• pka: 8.16±0.10(Predicted)
• Density: 1.45±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides